![molecular formula C24H23ClN2O B4764535 N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide](/img/structure/B4764535.png)
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide
Overview
Description
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide, also known as CHPA, is a chemical compound that has been the subject of scientific research for its potential therapeutic applications. CHPA belongs to the class of drugs known as local anesthetics, which are commonly used in medical procedures to numb specific areas of the body. In recent years, CHPA has gained attention for its potential use in treating chronic pain and other medical conditions.
Mechanism of Action
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide works by blocking the transmission of pain signals in the nervous system. Specifically, this compound blocks the activity of voltage-gated sodium channels, which are responsible for the initiation and propagation of action potentials in neurons. By blocking these channels, this compound reduces the amount of pain signals that are transmitted to the brain, resulting in a reduction in pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on voltage-gated sodium channels, this compound has been shown to inhibit the activity of several other ion channels, including calcium and potassium channels. This compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide in lab experiments is that it is a well-characterized compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation of using this compound is that it may not accurately reflect the complexity of pain and inflammation in humans. Animal models may not fully capture the complexity of these conditions, and the effects of this compound may differ in humans.
Future Directions
There are several potential future directions for research on N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide. One area of interest is in developing new formulations of this compound that can be used for local anesthesia or pain management. Another area of interest is in exploring the potential use of this compound for treating other medical conditions, such as inflammatory bowel disease or multiple sclerosis. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, and to determine its safety and efficacy in humans.
Scientific Research Applications
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide has been the subject of several scientific studies due to its potential therapeutic applications. One study found that this compound was effective in reducing pain in animal models of neuropathic pain, suggesting that it may be useful in treating chronic pain in humans. Another study found that this compound had anti-inflammatory effects in animal models of inflammation, indicating that it may be useful in treating inflammatory conditions.
properties
IUPAC Name |
N-(3-chloro-2-pyrrolidin-1-ylphenyl)-2,2-diphenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23ClN2O/c25-20-14-9-15-21(23(20)27-16-7-8-17-27)26-24(28)22(18-10-3-1-4-11-18)19-12-5-2-6-13-19/h1-6,9-15,22H,7-8,16-17H2,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HETMYLKBGDEECI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(C=CC=C2Cl)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.